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Compound of Interest

Compound Name: 5-Ethoxy-2-nitrophenol

CAS No.: 857629-22-2

Cat. No.: B3043397

Get Quote

Chemical Identification & Hazard Assessment
Before initiating disposal, you must validate the waste stream characterization. Treat 5-Ethoxy-
2-nitrophenol as a Class 6.1 Toxic Substance and a potential Class 1 Explosive Precursor (if

dry or in contact with metals).[1][2]
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Property Description

Chemical Name 5-Ethoxy-2-nitrophenol

Chemical Class Nitrophenol Derivative

Physical State Yellow Crystalline Solid

Primary Hazards
Acute Toxicity (Oral/Dermal), Skin/Eye Irritation,

Aquatic Toxicity.[1][2]

Reactivity Hazard

High. Can form explosive phenolate salts with

strong bases.[1][2] Thermal decomposition

releases toxic NOx fumes.

RCRA Status

Not explicitly P- or U-listed by specific CAS, but

must be treated as Characteristic Hazardous

Waste (Toxicity/Reactivity) under 40 CFR 261.

Pre-Disposal Segregation & Storage
Core Directive: The most critical error in nitrophenol disposal is improper segregation. Mixing

this compound with incompatible streams can lead to exothermic runaways or the formation of

shock-sensitive explosives.

The "Do Not Mix" Protocol[1]
Strong Bases (Sodium Hydroxide, Potassium Hydroxide): NEVER mix. This reaction forms

unstable metal nitrophenolate salts, which are shock-sensitive explosives when dry.

Reducing Agents (Hydrides, Sulfides): Avoid contact.[3] Can lead to vigorous exothermic

reactions.

Oxidizers (Peroxides, Permanganates): Strictly segregate to prevent combustion.

Metals: Avoid contact with active metals (Zinc, Aluminum) which can catalyze decomposition.

Storage for Disposal[3][4][5][6][7]
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Container: Use Amber Glass or High-Density Polyethylene (HDPE) containers. Avoid metal

containers.

State: Keep the material wet (wetted with water or a compatible solvent like ethanol) if

possible to reduce dust explosion hazards and shock sensitivity.

Labeling: Clearly label as "Hazardous Waste - Toxic / Reactive - 5-Ethoxy-2-nitrophenol".

Step-by-Step Disposal Workflow
Workflow A: Solid Waste (Pure Substance or Spill
Debris)[1]

Wetting: If the solid is dry and old, gently mist with water to desensitize before handling.

Containerization: Transfer waste into a dedicated, wide-mouth HDPE jar.

Secondary Containment: Place the primary container into a secondary spill-proof bin.

Destruction Method: The only acceptable disposal method is High-Temperature Incineration

equipped with a scrubber for Nitrogen Oxides (NOx).

Workflow B: Liquid Waste (Solvent Solutions)
Solvent Check: Ensure the solvent carrier is compatible (e.g., Ethanol, Methanol, DMSO).

Do not mix with chlorinated solvents if your facility segregates halogenated waste.

pH Check: Ensure the solution is Neutral to slightly Acidic (pH 5-7). Never dispose of in basic

solutions.

Waste Stream: Classify as "Organic Waste - Toxic".

Operational Decision Matrix (Visualization)
The following logic flow ensures the correct waste stream selection based on the physical state

and contamination level.
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Start: Identify Waste State

Is it Solid/Crystalline?

Is it in Solution?

Is it Dry/Old?

Check Solvent Compatibility

ACTION: Mist with Water
(Desensitize)

Yes (Risk of Shock)

Container: HDPE/Glass
Label: Toxic Solid

No (Stable)

Check pH (Must be < 7)

Basic (Neutralize First!)

Container: Solvent Waste
Label: Toxic Organic Liquid

Neutral/Acidic

Final Disposal:
High-Temp Incineration

(NOx Scrubber)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating and processing 5-Ethoxy-2-nitrophenol waste

streams.

Emergency Procedures (Spills)
In the event of a spill, do not use dry sweeping methods, which generate dust and static

electricity (ignition sources).

Evacuate & PPE: Clear the area. Don full PPE: Nitrile gloves (double gloved), lab coat,

safety goggles, and a P95/N95 respirator (dust mask) or half-face respirator with organic

vapor/particulate cartridges.

Wet Method: Cover the spill with a specialized Solvent Absorbent or damp sand. If using

sand, lightly mist with water first to suppress dust.

Neutralization: Do not use sodium bicarbonate or other bases. Use inert absorbents

(Vermiculite, Clay).

Collection: Use non-sparking tools (plastic scoop) to transfer to a waste container.

Decontamination: Wash the surface with a soap and water solution.[4] Collect all rinse water

as hazardous liquid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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